Cas no 1864524-93-5 (CID 139026850)
CID 139026850 Chemical and Physical Properties
Names and Identifiers
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- 1864524-93-5
- EN300-7430009
- 3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one
- 3-Methylsulfanyl-1-(1,4-thiazepan-4-yl)propan-1-one
- CID 139026850
-
- Inchi: 1S/C9H17NOS2/c1-12-7-3-9(11)10-4-2-6-13-8-5-10/h2-8H2,1H3
- InChI Key: QQIDSGRJDOPPOT-UHFFFAOYSA-N
- SMILES: S1CCN(C(CCSC)=O)CCC1
Computed Properties
- Exact Mass: 219.07515651g/mol
- Monoisotopic Mass: 219.07515651g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 70.9Ų
CID 139026850 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7430009-0.05g |
3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one |
1864524-93-5 | 95.0% | 0.05g |
$162.0 | 2025-03-11 | |
| Enamine | EN300-7430009-0.1g |
3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one |
1864524-93-5 | 95.0% | 0.1g |
$241.0 | 2025-03-11 | |
| Enamine | EN300-7430009-0.25g |
3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one |
1864524-93-5 | 95.0% | 0.25g |
$347.0 | 2025-03-11 | |
| Enamine | EN300-7430009-0.5g |
3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one |
1864524-93-5 | 95.0% | 0.5g |
$546.0 | 2025-03-11 | |
| Enamine | EN300-7430009-1.0g |
3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one |
1864524-93-5 | 95.0% | 1.0g |
$699.0 | 2025-03-11 | |
| Enamine | EN300-7430009-2.5g |
3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one |
1864524-93-5 | 95.0% | 2.5g |
$1370.0 | 2025-03-11 | |
| Enamine | EN300-7430009-5.0g |
3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one |
1864524-93-5 | 95.0% | 5.0g |
$2028.0 | 2025-03-11 | |
| Enamine | EN300-7430009-10.0g |
3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one |
1864524-93-5 | 95.0% | 10.0g |
$3007.0 | 2025-03-11 | |
| Aaron | AR028BLV-50mg |
3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one |
1864524-93-5 | 95% | 50mg |
$248.00 | 2025-02-16 | |
| Aaron | AR028BLV-100mg |
3-(methylsulfanyl)-1-(1,4-thiazepan-4-yl)propan-1-one |
1864524-93-5 | 95% | 100mg |
$357.00 | 2025-02-16 |
CID 139026850 Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on CID 139026850
Recent Advances in Chemical Biology and Medicine: Insights on 1864524-93-5 and CID 139026850
In the rapidly evolving field of chemical biology and medicine, the identification and characterization of novel compounds play a pivotal role in drug discovery and development. Among these, the compound with CAS number 1864524-93-5 and the product CID 139026850 have recently garnered significant attention due to their potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to these entities, highlighting their biological activities, mechanisms of action, and implications for future research.
The compound 1864524-93-5 has been identified as a promising candidate in the context of targeted therapy, particularly in oncology. Recent studies have elucidated its role as a potent inhibitor of specific kinase pathways involved in tumor proliferation and metastasis. Structural analysis reveals that 1864524-93-5 exhibits high affinity for its target, leading to significant suppression of cancer cell growth in vitro and in vivo. These findings underscore its potential as a lead compound for the development of next-generation anticancer agents.
Parallel to these developments, CID 139026850 has emerged as a key player in the modulation of immune responses. Preliminary data suggest that this compound interacts with immune checkpoint proteins, thereby enhancing the body's ability to combat infections and malignancies. Its unique chemical structure allows for selective binding, minimizing off-target effects and improving therapeutic efficacy. Ongoing clinical trials are expected to provide further insights into its safety and pharmacokinetic profile.
Methodologically, the research on 1864524-93-5 and CID 139026850 has employed a combination of computational modeling, high-throughput screening, and advanced spectroscopic techniques. These approaches have enabled researchers to delineate the precise molecular interactions and binding affinities of these compounds. For instance, X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in mapping the three-dimensional structures of these molecules, facilitating a deeper understanding of their biological functions.
The results from these studies are not only academically significant but also hold substantial translational value. For example, the identification of 1864524-93-5 as a kinase inhibitor opens new avenues for personalized medicine, where treatments can be tailored based on the genetic profile of individual patients. Similarly, the immunomodulatory properties of CID 139026850 could revolutionize the management of autoimmune diseases and chronic infections, offering hope for patients with limited therapeutic options.
In conclusion, the latest research on 1864524-93-5 and CID 139026850 underscores their potential as groundbreaking therapeutic agents. While significant progress has been made, further studies are needed to fully elucidate their mechanisms of action, optimize their pharmacological properties, and assess their clinical applicability. The integration of these findings into the broader landscape of chemical biology and medicine promises to drive innovation and improve patient outcomes in the years to come.
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